Cas no 868680-14-2 (6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-phenylpropanoate)

• Product Name: 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-phenylpropanoate
• CAS No: 868680-14-2
• MF: C₁₅H₁₄N₂O₅
• MW: 302.282063961029
• CID: 5948255
• PubChem ID: 7150636
• Update Time: 2025-06-25

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-phenylpropanoate
• Benzenepropanoic acid, 1,2-dihydro-6-methyl-3-nitro-2-oxo-4-pyridinyl ester
• SR-01000016170
• AKOS024612346
• (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 3-phenylpropanoate
• AB00676261-01
• SR-01000016170-1
• F1826-0114
• 868680-14-2

• Inchi： 1S/C15H14N2O5/c1-10-9-12(14(17(20)21)15(19)16-10)22-13(18)8-7-11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3,(H,16,19)
• InChI Key： GRFVOMSDFHBYIE-UHFFFAOYSA-N
• SMILES： C1(CCC(OC2C=C(C)NC(=O)C=2[N+]([O-])=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 302.09027155g/mol
• Monoisotopic Mass: 302.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 458.8±45.0 °C(Predicted)
• pka: 6.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-phenylpropanoate

6-Methyl-3-Nitro-2-Oxo-1,2-Dihydropyridin-4-Yl 3-Phenylpropanoate: A Comprehensive Overview

The compound with CAS No. 868680-14-2, commonly referred to as 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 3-phenylpropanoate, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in organic synthesis and their role in various pharmacological applications. The dihydropyridine framework serves as a foundational structure for numerous bioactive molecules, making this compound a subject of interest in both academic and industrial research.

The 6-methyl and 3-nitro substituents on the dihydropyridine ring introduce unique electronic and steric properties, which significantly influence the compound's reactivity and biological activity. The 2-oxo group further enhances the molecule's ability to participate in various chemical transformations, particularly those involving nucleophilic attack or enamine chemistry. The 4-yloxy group attached to the dihydropyridine ring is derived from a 3-phenylpropanoate moiety, which adds aromaticity and additional functional groups that can be exploited in synthetic chemistry.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antioxidant agents and anti-inflammatory drugs. The nitro group on the dihydropyridine ring has been shown to exhibit significant radical-scavenging activity, making it a promising candidate for combating oxidative stress-related diseases. Additionally, the methyl group at position 6 enhances the compound's lipophilicity, improving its bioavailability and permeability across cellular membranes.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the condensation of aldehydes with nitroalkenes or nitrostyrenes. The reaction conditions are carefully optimized to ensure high yields and selectivity. Researchers have recently explored the use of microwave-assisted synthesis to accelerate the reaction process and improve product purity. This approach has proven particularly effective in constructing the dihydropyridine core with high precision.

The 3-phenoxypropanoate substituent on the dihydropyridine ring contributes significantly to the molecule's solubility and stability under physiological conditions. This feature makes it an ideal candidate for use in pharmaceutical formulations where both efficacy and delivery are critical factors. Furthermore, the phenyl group introduces aromaticity, which can enhance the molecule's interaction with biological targets such as enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of this compound with various biological systems. These studies have provided valuable insights into its potential as a neuroprotective agent or a cancer therapeutic. For instance, molecular docking simulations have revealed that this compound exhibits strong binding affinity to certain protein targets associated with neurodegenerative diseases, suggesting its potential role in mitigating conditions such as Alzheimer's or Parkinson's disease.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials such as conductive polymers or graphene derivatives. Researchers are actively exploring its potential as an electron transport material in organic photovoltaic devices, where its ability to facilitate charge separation could enhance device efficiency.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For example, a study published in *Journal of Medicinal Chemistry* demonstrated its efficacy as an inhibitor of certain kinases involved in cancer cell proliferation. Another study featured in *Chemical Communications* highlighted its role as a building block for constructing more complex molecular architectures with enhanced functionality.

In conclusion, 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yloxy 3-phenoxypropanoate (CAS No. 868680-14-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.